Histamine H1 Receptor
Target Description
The Histamine H1 Receptor (HRH1) is a G protein-coupled receptor primarily involved in mediating immediate hypersensitivity reactions and regulating sleep-wake cycles. Activation of HRH1 by histamine leads to bronchoconstriction, vasodilation, increased vascular permeability, and itching. Therapeutically, HRH1 antagonists (antihistamines) are crucial for treating allergic conditions like rhinitis, urticaria, and anaphylaxis, and are also utilized for their sedative properties in some contexts.
Related Compounds
N-甲基芸香碱
N-Methylflindersine
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圣草酚-7-O-葡萄糖苷
Eriodictyol 7-O-glucoside
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(-)-冰片
(-)-Borneol
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钝叶扁柏氨基甲酸酯 A
Obtucarbamate A
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去甲基川陈皮素
5-O-Demethylnobiletin
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8-羟基佛手柑内酯
8-Hydroxybergapten
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桤木酮
Alnustone
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芦荟苷B
Aloin B
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Alpha-常春藤皂苷
Alpha-Hederin
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阿朴东莨菪碱
Aposcopolamine
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氢溴酸槟榔碱
Arecoline hydrobromide
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蜂斗菜内酯
Bakkenolide A
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Beta-常春藤皂苷
Beta-Hederin
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毕扣扣灵
Bicuculline
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甜没药萜醇氧化物A
Bisabolol Oxide A
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白当归脑
Byakangelicol
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延胡索甲素
Corydaline
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蝙蝠葛诺林碱
Daurinoline
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D-薄荷醇
D-Menthol
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七叶皂苷 IIA
Escin IIA
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辛夷脂素
Fargesin
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钩吻碱
Gelsemine
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白果新酸(银杏酸)
Ginkgolic Acid C13:0
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银杏内酯A
Ginkgolide A
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银杏内酯M
Ginkgolide M
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棉花皮苷
Gossypin
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戟叶马鞭草苷
Hastatoside
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常春藤皂苷D
Hederacoside D
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莨菪碱
Hyoscyamine
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阿福豆苷
Afzelin
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醉椒素
Kavain
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L-薄荷醇
L-Menthol
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夏至草素
Marrubiin
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母菊素
Matricin
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薄荷醇
Menthol
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催吐萝芙木定
Mitoridine
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杨梅苷
Myricetrin
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紫苏烯
Perillene
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枸橘苷
Poncirin
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樱草素
Primin
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氢溴酸东莨菪碱
Scopolamine hydrobromide
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茵芋碱
Skimmianine
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绣线菊苷
Spiraeoside
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苍耳亭
Xanthatin
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地肤子皂苷Ic
Momordin Ic
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桑辛素
Morusin
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水飞蓟宁
Silydianin
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青藤碱
Sinomenine
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盐酸青藤碱
Sinomenine hydrochloride
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α-倒捻子素
Alpha-Mangostin
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表木兰脂素B
Epimagnolin B
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鼠李素-3-芸香糖苷
Rhamnetin 3-O-rutinoside
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Linocinnamarin
Linocinnamarin
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喙果黄素; 商陆黄素 3-葡萄糖苷
Yixingensin
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3'-唾液酸乳糖钠盐
3'-Sialyllactose Sodium Salt
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6'-唾液酸乳糖钠盐
6'-Sialyllactose Sodium Salt
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3-岩藻糖基乳糖
3-Fucosyllactose
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冠菌酸
Coronafacic acid
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海风藤酮
Kadsurenone
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燕麦蒽酰胺E
Avenanthramide E
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柽柳黄素-3-芸香糖苷
Tamarixetin-3-O-rutinoside
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5-甲氧基异樱花苷
5-Methoxyisosakuranin
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四乙酰基异鼠李素
Tetraacetylisorhamnetin
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去甲布拉易林
Norbraylin
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苯甲酸
Benzoic acid
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Vasicinol
Vasicinol
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2,2-二甲基-6-乙酰基-8-羟基苯并-2H-吡喃
6-Acetyl-8-hydroxy-2,2-dimethylchromene
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异樱花苷
Isosakuranin
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山金车内酯C
Arnicolide C
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木三糖
Xylotriose
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木犀草素-7-硫酸酯
Luteolin 7-sulfate
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异三色堇黄苷
Isoviolanthin
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花生四烯酸甲酯
Methyl arachidonate
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α-亚麻酸乙酯
Ethyl linolenate
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花生四烯酸乙酯
Ethyl Arachidonate
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山柰酚-3-O-对香豆酰基鼠李糖葡萄糖苷
Kaempferol 3-O-β-D-(6''-p-coumaroyl)glucopyranosyl(1-2)-α-L-rhamnopyranoside
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香叶木素 7-O-β-D-葡萄糖醛酸苷
Diosmetin 7-O-β-D-glucuronide
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α-蒎烯
α-Pinene
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黄诺马苷
Flavanomarein
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槲皮素 3-O-葡萄糖基(1→2)鼠李糖苷
Quercetin-3-O-D-glucosyl]-(1-2)-L-rhamnoside
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3',4',7-三甲基槲皮素
3',4',7-Trimethoxyquercetin
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地肤子皂苷Ic-28-O-葡萄糖酯
Momordin IIc
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5-去甲基甜橙黄酮
5-Desmethylsinensetin
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紫苏葶
Perillartine
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木犀草素 7-二葡萄糖醛酸苷
Luteolin 7-diglucuronide
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10-羟基大车前草苷
10-Hydroxy majoroside
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氯化木犀草定
Luteolinidin chloride
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异贝母甲素
Isopeimine
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槐属双苷
Sophorabioside
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鸢尾酮苷
Tectoruside
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高车前素-4'-O-β-D-葡萄糖苷
Hispidulin 4'-O-β-D-glucopyranoside
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Myriacetin
Myriacetin
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甲基橙皮苷查尔酮
Methyl hesperidin chalcone
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芹菜素7-O-(6''-O-丙二酸单酰)-β-D-葡萄糖苷
Apigenin 7-O-(6""-O-malonyl)-β-D-glucoside
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异吉马呋内酯
Isogermafurenolide
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去咖啡酰基类叶升麻苷
Decaffeoylacteoside
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Volvalerenic acid A
Volvalerenic acid A
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尤劳帕替醇
Ulopterol
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红曲红素
Monascorubrin
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大马酮
Damascenone
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刺槐苷
Robinin
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异樱花素
Isosakuranetin
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槲皮素-3-O-β-D-葡萄糖-7-O-β-D-龙胆双糖苷
Quercetin 3-O-β-D-glucose-7-O-β-D-gentiobioside
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灯心草酚
Juncusol
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Gamma-氨基丁酸
4-Aminobutanoic acid
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紫苏醇
Perilla alcohol
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dl-Aloesol
dl-Aloesol
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去氢枞醇
Dehydroabietinol
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Hydrangenol 8-O-glucoside
Hydrangenol 8-O-glucoside
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焦虑
Anxiety
炎症性疾病
Inflammatory disease
抗过敏
Antiallergic
鼻炎
Rhinitis
非小细胞肺癌
Non-small cell lung cancer
特应性皮炎
Atopic dermatitis
支气管哮喘
Bronchial asthma
香料过敏
Spice allergy
抗过敏/哮喘
Allergy/Asthma
哮喘
Asthma
过敏性鼻炎
Allergic Rhinitis
皮肤炎症
Dermatitis
湿疹
Eczema
过敏
Allergy
过敏性疾病
Allergic disease
失眠症
Insomnia
皮肤过敏性炎症
Allergic Dermatitis
慢性肾脏病
Chronic Kidney Disease
皮肤病
Dermatological Diseases
恶心呕吐症
Nausea and Vomiting
过敏性哮喘
Allergic Asthma
阿斯特玛（哮喘）
Asthma
上呼吸道感染
Upper Respiratory Tract Infection
术后水肿
Postoperative Edema
晕动病
Motion Sickness
痒症
Pruritus
恶心与呕吐
Nausea and Vomiting
过敏性炎症疾病
Allergic Inflammatory Diseases